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Compound of Interest

Compound Name: 3,4-Diethoxybenzaldehyde

Cat. No.: B1346580

Technical Guide: 3,4-Diethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Diethoxybenzaldehyde, a
substituted aromatic aldehyde. The document summarizes its core physicochemical properties,
outlines a plausible synthetic route, and explores its emerging role in the development of
therapeutic agents, particularly in the context of neurodegenerative diseases.

Core Compound Properties

3,4-Diethoxybenzaldehyde is an organic compound characterized by a benzene ring
substituted with an aldehyde group and two ethoxy groups at the 3 and 4 positions.

Identifier Value Reference
CAS Number 2029-94-9 [11[2]13][4]
Molecular Formula C11H1403 [4]
Molecular Weight 194.23 g/mol [2]
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Physicochemical Data Value Reference

White or Colorless to Light

Appearance yellow powder, lump, or clear [3]
liquid

Boiling Point 293-294 °C (lit.) [2]

Density 1.097 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.5570 (lit.) [2]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3,4-Diethoxybenzaldehyde
are not extensively documented in publicly available literature, a common and logical approach
involves the Williamson ether synthesis starting from 3,4-dihydroxybenzaldehyde.

Plausible Synthetic Protocol: Williamson Ether
Synthesis

This method involves the deprotonation of the hydroxyl groups of 3,4-dihydroxybenzaldehyde
followed by nucleophilic substitution with an ethyl halide.

Materials:

3,4-dihydroxybenzaldehyde

A suitable base (e.g., sodium hydride, potassium carbonate)

An ethylating agent (e.g., ethyl iodide, ethyl bromide)

Anhydrous polar aprotic solvent (e.g., dimethylformamide, acetone)

Methodology:

o Dissolve 3,4-dihydroxybenzaldehyde in the chosen anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon).
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e Add the base portion-wise to the solution at room temperature to deprotonate the hydroxyl
groups, forming the corresponding dialkoxide.

» Slowly add the ethylating agent to the reaction mixture.

o Heat the mixture to a temperature appropriate for the chosen solvent and reactants to drive
the reaction to completion.

» Monitor the reaction progress using a suitable technique, such as thin-layer chromatography
(TLC).

e Upon completion, quench the reaction by adding water.
o Extract the product into an organic solvent (e.g., ethyl acetate).

o Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it
under reduced pressure.

» Purify the crude product using column chromatography or recrystallization to obtain pure 3,4-
Diethoxybenzaldehyde.

Applications in Drug Development

Recent research has highlighted the potential of 3,4-Diethoxybenzaldehyde as a scaffold in
medicinal chemistry. Specifically, its derivatives have been investigated for their therapeutic
potential in neurodegenerative disorders.

Anti-Alzheimer's Agent Development

A notable study explored the synthesis of 3,4-diethoxy substituted thioureas and their
subsequent conversion to thiazole derivatives.[5] These compounds were then evaluated for
their inhibitory activity against enzymes implicated in the pathology of Alzheimer's disease,
such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and monoamine oxidase A
and B (MAO-A and MAO-B).[5] The findings suggest that the 3,4-diethoxy moiety is a key
structural feature for this biological activity.[5]

The logical workflow for the development and evaluation of these potential anti-Alzheimer's
agents is depicted in the following diagram.
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Caption: Logical workflow for the development of anti-Alzheimer's agents from 3,4-

Diethoxybenzaldehyde.

Flavor and Fragrance Industry

Beyond its pharmaceutical applications, 3,4-Diethoxybenzaldehyde is also utilized in the
flavor and fragrance industry as a perfuming agent.[6] Its aromatic properties contribute to the
scent profiles of various consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C11H14O3/c1-3-13-10-6-5-9(8-12)7-11(10)14-4-2/h5-8H,3-4H2,1-2H3
https://www.sigmaaldrich.com/HK/zh/product/aldrich/564929
https://www.tcichemicals.com/OP/en/p/D0451
https://www.tcichemicals.com/OP/en/p/D0451
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2029949&Mask=200
https://www.researchgate.net/publication/380947336_Evaluation_of_34-diethoxy_substituted_Thioureas_and_Their_Thiazole_Derivatives_as_Potent_anti-Alzheimer's_agents_Synthesis_DFT_Biological_Activity_and_Molecular_Modeling_Investigations
https://www.thegoodscentscompany.com/data/rw1415191.html
https://www.benchchem.com/product/b1346580#3-4-diethoxybenzaldehyde-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1346580#3-4-diethoxybenzaldehyde-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1346580#3-4-diethoxybenzaldehyde-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1346580#3-4-diethoxybenzaldehyde-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346580?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

